Cas no 55441-62-8 (1,9-Dimethyluric Acid)

• Product Name: 1,9-Dimethyluric Acid
• CAS No: 55441-62-8
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 943932
• PubChem ID: 108712
• Update Time: 2025-04-19

1,9-Dimethyluric Acid Chemical and Physical Properties

Names and Identifiers

• 7,9-dihydro-1,9-dimethyl-1H-Purine-2,6,8(3H)-trione
• 1,9-dimethyl-2,6,8-trihydroxypurine
• 1,9-Dimethyluric Acid
• 1,9-dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
• NS00057049
• 1,9-dimethyl-3,7-dihydropurine-2,6,8-trione
• 1,9-dimethyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
• Q63399790
• EINECS 259-639-0
• 1,9-Dimethyl-2-oxidanyl-7H-purine-6,8-dione
• 1,9-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione
• CHEBI:173963
• AKOS024285176
• UARKDOLETOEBCU-UHFFFAOYSA-N
• 2,8-Dihydroxy-1,9-dimethyl-1,9-dihydro-6H-purin-6-one
• SCHEMBL21594812
• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-1,9-dimethyl-
• DTXSID50970784
• 1,9-Dimethylharnsaure
• 55441-62-8
• 8PAR92QK4N

• Inchi： 1S/C7H8N4O3/c1-10-4-3(8-6(10)13)5(12)11(2)7(14)9-4/h1-2H3,(H,8,13)(H,9,14)
• InChI Key： UARKDOLETOEBCU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1C)=O)N(C)C(N2)=O

Computed Properties

• Exact Mass: 196.05974
• Monoisotopic Mass: 196.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75

1,9-Dimethyluric Acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines